Cas no 1346808-84-1 (2-(3-((tert-Butyldimethylsilyl)oxy)propyl)phenol)

• Product Name: 2-(3-((tert-Butyldimethylsilyl)oxy)propyl)phenol
• CAS No: 1346808-84-1
• MF: C₁₅H₂₆O₂Si
• MW: 266.45124578476
• MDL: MFCD20257869
• CID: 1089761
• PubChem ID: 71302161
• Update Time: 2025-05-19

2-(3-((tert-Butyldimethylsilyl)oxy)propyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-((tert-Butyldimethylsilyl)oxy)propyl)phenol
• 2-[3-[tert-butyl(dimethyl)silyl]oxypropyl]phenol
• WLZ3091
• 1346808-84-1
• 2-(3-{[tert-Butyl(dimethyl)silyl]oxy}propyl)phenol
• 2-(3-(tert-butyl dimethylsilyloxy)propyl)phenol
• 2-(3-(tert-butyldimethylsilyloxy)propyl)phenol
• SCHEMBL15054017
• AKOS022173270
• DTXSID60744539

• MDL： MFCD20257869
• Inchi： 1S/C15H26O2Si/c1-15(2,3)18(4,5)17-12-8-10-13-9-6-7-11-14(13)16/h6-7,9,11,16H,8,10,12H2,1-5H3
• InChI Key： YDSBBEIUUUYOFR-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCCCC1C=CC=CC=1O

Computed Properties

• Exact Mass: 266.170206602g/mol
• Monoisotopic Mass: 266.170206602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-(3-((tert-Butyldimethylsilyl)oxy)propyl)phenol

Professional Introduction to 2-(3-((tert-Butyldimethylsilyl)oxy)propyl)phenol (CAS No. 1346808-84-1)

2-(3-((tert-Butyldimethylsilyl)oxy)propyl)phenol, identified by the CAS number 1346808-84-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel drug molecules and advanced material formulations.

The molecular structure of 2-(3-((tert-Butyldimethylsilyl)oxy)propyl)phenol consists of a phenolic group linked to a propyl chain, which is further modified by the presence of a tert-Butyldimethylsilyl (TBS) protective group. This TBS moiety plays a crucial role in stabilizing the compound during synthetic processes and in enhancing its reactivity in specific chemical transformations. The phenolic hydroxyl group and the TBS-protected ether linkage contribute to the compound's versatility, allowing it to participate in a wide range of chemical reactions and interactions.

In recent years, there has been growing interest in the use of phenolic derivatives as key intermediates in pharmaceutical synthesis. The presence of the phenolic group in 2-(3-((tert-Butyldimethylsilyl)oxy)propyl)phenol makes it a suitable precursor for the synthesis of more complex molecules, including those with potential therapeutic applications. Researchers have been exploring its utility in the preparation of polyphenolic compounds, which are known for their antioxidant and anti-inflammatory properties.

The TBS protective group is particularly significant in modern synthetic chemistry, as it allows for selective deprotection under mild conditions, thereby enabling precise control over reaction pathways. This feature is highly valuable in multi-step syntheses where regioselectivity and functional group compatibility are critical. The compound's stability under various reaction conditions makes it an attractive choice for industrial-scale applications where reproducibility and yield optimization are paramount.

Recent studies have highlighted the role of 2-(3-((tert-Butyldimethylsilyl)oxy)propyl)phenol in the development of novel materials with enhanced thermal and chemical resistance. The incorporation of this compound into polymer matrices has shown promising results in improving material durability and performance. Additionally, its potential application as a crosslinking agent in advanced coatings and adhesives has been explored, demonstrating its versatility beyond pharmaceutical applications.

The compound's reactivity also makes it a valuable tool in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura couplings. These reactions are fundamental to constructing complex organic molecules and have wide-ranging applications in drug discovery and material science. The presence of the TBS group facilitates these reactions by protecting the reactive sites during synthetic steps, ensuring high yields and purity of the final products.

In conclusion, 2-(3-((tert-Butyldimethylsilyl)oxy)propyl)phenol (CAS No. 1346808-84-1) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features, including the phenolic hydroxyl group and the TBS protective moiety, make it a versatile intermediate for various synthetic transformations. As research continues to uncover new methodologies and applications, this compound is poised to play an increasingly important role in advancing chemical innovation across multiple disciplines.